Cas no 1864261-01-7 (2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide)

• Product Name: 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide
• CAS No: 1864261-01-7
• MF: C₅H₁₃NO₅S₂
• MW: 231.290419340134
• CID: 5936803
• PubChem ID: 165872809
• Update Time: 2025-06-24

2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide
• 1864261-01-7
• EN300-1120761

• Inchi： 1S/C5H13NO5S2/c1-11-2-3-12(7,8)4-5-13(6,9)10/h2-5H2,1H3,(H2,6,9,10)
• InChI Key： VDZPRFYKORGMNO-UHFFFAOYSA-N
• SMILES： S(CCOC)(CCS(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 231.02351486g/mol
• Monoisotopic Mass: 231.02351486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 120Ų

Additional information on 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide

Introduction to 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide (CAS No. 1864261-01-7)

2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1864261-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its sulfonamide and methoxy functional groups, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The structure of 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide consists of an ethane backbone substituted with a sulfonamide group at the first carbon and a methoxyethylsulfonyl group at the second carbon. This arrangement imparts specific electronic and steric characteristics that influence its interactions with biological targets. The sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in many approved drugs due to its ability to form hydrogen bonds and engage in hydrophobic interactions with proteins. The presence of the methoxy group further modulates the compound's solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The biological activity of 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide has been the subject of several preliminary studies aimed at elucidating its mechanism of action and potential therapeutic benefits. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways, making it a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential role in addressing emerging challenges in medicine. With the rise of antibiotic-resistant bacteria and the need for novel anticancer agents, sulfonamide-based compounds offer a renewed perspective on tackling these issues. The unique structural features of 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide may enable it to interact with target molecules in ways that conventional drugs cannot, potentially leading to more effective treatments with fewer side effects.

The synthesis of 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-methoxyethylsulfonyl chloride, which is then reacted with ethanamine to form the desired sulfonamide derivative. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a chemical biology perspective, understanding the interactions between 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide and biological targets is crucial for unlocking its therapeutic potential. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have been employed to study these interactions at an atomic level. These studies not only provide insights into the compound's mechanism of action but also help in designing analogs with improved properties.

The pharmacokinetic properties of 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide are another area of active investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to determine whether this compound is suitable for clinical development. Preclinical studies have begun to address these aspects, providing valuable data on how the body processes this molecule and how it might be best formulated for therapeutic use.

In conclusion, 2-(2-methoxyethanesulfonyl)ethane-1-sulfonamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structure, combined with preliminary evidence of biological activity, positions it as a valuable tool for developing new treatments against various diseases. As research continues to uncover more about its properties and potential applications, this compound is likely to play an increasingly important role in the future of medicine.